Cas no 38821-11-3 (2-(triphenyl-lambda~5~-phosphanylidene)acetamide)

• Product Name: 2-(triphenyl-lambda~5~-phosphanylidene)acetamide
• CAS No: 38821-11-3
• MF: C₂₀H₁₈NOP
• MW: 319.336785793304
• CID: 1491573
• PubChem ID: 38099
• Update Time: 2025-04-21

2-(triphenyl-lambda~5~-phosphanylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(triphenyl-lambda~5~-phosphanylidene)acetamide
• 2-(triphenyl-λ⁵-phosphanylidene)acetamide
• Phosphonium, triphenyl-, carbamoylmethylide
• 2-(triphenyl-lambda5-phosphanylidene)acetamide
• ACETAMIDE, 2-(TRIPHENYLPHOSPHORANYLIDENE)-
• DTXSID30192083
• BRN 0803830
• 2-(Triphenylphosphoranylidene)acetamide
• SCHEMBL5694513
• 38821-11-3
• carbamoylmethylene triphenylphosphorane
• carbamoylmethylene-triphenylphosphorane
• Triphenylphosphonium carbamoylmethylide
• NKFMHVSOHCEONZ-UHFFFAOYSA-N
• (Triphenylphosphoranylidene)acetamide

• Inchi： 1S/C20H18NOP/c21-20(22)16-23(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H,(H2,21,22)
• InChI Key： NKFMHVSOHCEONZ-UHFFFAOYSA-N
• SMILES： P(=CC(N)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.11274
• Monoisotopic Mass: 319.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.2
• Boiling Point: 507.8°C at 760 mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.638
• PSA: 43.09
• LogP: 2.96830